trans 1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4

• IUPAC Name: [(3S,4R)-1-benzyl-6,6-dideuterio-4-(4-fluorophenyl)piperidin-3-yl]-dideuteriomethanol
• InChI: InChI=1S/C19H22FNO/c20-18-8-6-16(7-9-18)19-10-11-21(13-17(19)14-22)12-15-4-2-1-3-5-15/h1-9,17,19,22H,10-14H2/t17-,19-/m0/s1/i11D2,14D2
• InChI Key: AELJBFRPEBTCSA-AYJXIHACSA-N
• Canonical SMILES: C1CN(CC(C1C2=CC=C(C=C2)F)CO)CC3=CC=CC=C3
• Isomeric SMILES: [2H]C1(C[C@H]([C@@H](CN1CC2=CC=CC=C2)C([2H])([2H])O)C3=CC=C(C=C3)F)[2H]
• Molecular Formula: C19H22FNO
• Molecular Weight: 303.4 g/mol

Description

Trans 1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4, also known as BFPM-d4, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a deuterated analog of BFPM, which is a selective antagonist of the κ-opioid receptor. BFPM-d4 is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

Trans 1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4 acts as a competitive antagonist of the κ-opioid receptor, which is a G protein-coupled receptor that is widely distributed in the central and peripheral nervous systems. Binding of the κ-opioid receptor by trans 1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4 prevents the activation of downstream signaling pathways, leading to a reduction in the release of neurotransmitters such as dopamine and norepinephrine. This results in the suppression of pain and stress responses, as well as the modulation of mood and behavior.
Biochemical and Physiological Effects
trans 1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4 has been shown to have a range of biochemical and physiological effects. In animal studies, it has been shown to reduce pain and inflammation, as well as improve mood and cognitive function. It has also been shown to have potential therapeutic applications in the treatment of addiction and withdrawal symptoms, as well as the prevention of relapse.

Advantages and Limitations for Lab Experiments

One of the major advantages of trans 1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4 is its selectivity for the κ-opioid receptor, which allows for the targeted modulation of pain and mood without affecting other opioid receptors. This makes it a valuable tool for studying the role of the κ-opioid receptor in various physiological and pathological conditions. However, one of the limitations of trans 1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4 is its relatively short half-life, which requires frequent dosing in animal studies.

Future Directions

There are several future directions for research on trans 1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4. One area of interest is its potential therapeutic applications in the treatment of pain and mood disorders, as well as addiction and withdrawal symptoms. Another area of research is the development of more stable analogs of trans 1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4 that can be used in longer-term studies. Additionally, there is a need for further investigation into the mechanisms of action of trans 1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4 and its effects on various physiological and pathological conditions.
Conclusion
trans 1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4 is a promising compound with potential therapeutic applications in the treatment of pain and mood disorders, as well as addiction and withdrawal symptoms. Its selectivity for the κ-opioid receptor makes it a valuable tool for studying the role of this receptor in various physiological and pathological conditions. Further research is needed to fully understand the mechanisms of action of trans 1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4 and its effects on different systems in the body. With continued investigation, trans 1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4 may prove to be a valuable therapeutic agent in the future.

Synthesis Methods

Trans 1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4 is synthesized through a multistep process that involves the reaction of piperidine with benzyl chloride in the presence of sodium hydride. The resulting product is then reacted with 4-fluorobenzaldehyde to form the intermediate product, which is subsequently reduced to trans 1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4 using deuterated sodium borohydride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

Trans 1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4 has been extensively studied for its potential therapeutic applications. One of the major areas of research is its use as a selective antagonist of the κ-opioid receptor. The κ-opioid receptor is involved in the regulation of pain, stress, and mood, and its activation can lead to adverse effects such as dysphoria and hallucinations. trans 1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4 has been shown to selectively block the κ-opioid receptor without affecting other opioid receptors, making it a promising candidate for the treatment of pain and mood disorders.